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Compound of Interest

Compound Name: 2-Hydroxy-4-methyl-3-nitropyridine

Cat. No.: B1330670 Get Quote

An In-Depth Technical Guide to 2-Hydroxy-4-methyl-3-nitropyridine

Introduction
2-Hydroxy-4-methyl-3-nitropyridine is a functionalized heterocyclic compound of significant

interest to the scientific community, particularly those in pharmaceutical research and organic

synthesis. As a substituted nitropyridine, its chemical architecture is primed for a variety of

chemical transformations, making it a valuable intermediate and building block. The presence

of a hydroxyl group, a methyl group, and an electron-withdrawing nitro group on the pyridine

core imparts a unique reactivity profile. This guide offers a comprehensive overview of its core

properties, synthesis, applications, and safety protocols, with a primary focus on its molecular

weight and the implications of its structure.

Section 1: Core Molecular and Physicochemical
Properties
The foundational characteristics of a chemical compound dictate its behavior and potential

applications. For 2-Hydroxy-4-methyl-3-nitropyridine, these properties are well-documented.

The molecular weight, a critical parameter for any chemical synthesis or analysis, is precisely

154.12 g/mol .[1][2][3] This value is derived from its molecular formula, C₆H₆N₂O₃.[1][4]

A key structural aspect of this molecule is the potential for keto-enol tautomerism, existing in

equilibrium between the 2-hydroxy-pyridine form and the 2-pyridone form (4-Methyl-3-nitro-
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2(1H)-pyridinone).[1] In the solid state, it typically exists as a yellow to orange crystalline

powder.[5]

Table 1: Key Identifiers and Physicochemical Properties

Property Value Source(s)

IUPAC Name
4-Methyl-3-nitro-1H-pyridin-2-

one
[1]

Synonyms
4-Methyl-3-nitro-2-pyridone, 2-

Hydroxy-3-nitro-4-picoline
[1]

CAS Number 21901-18-8 [1]

Molecular Formula C₆H₆N₂O₃ [1][3][4]

Molecular Weight 154.12 [1][2][3]

Appearance Solid, crystalline powder [1]

Melting Point 229-232 °C [1]

Purity ≥97% to 98% [1][3]

SMILES String
Cc1ccnc(O)c1--INVALID-LINK-

-=O
[1]

InChI Key
HZCWTTHQRMHIIE-

UHFFFAOYSA-N
[1]

Section 2: Synthesis and Reactivity
The synthesis of 2-Hydroxy-4-methyl-3-nitropyridine typically involves the electrophilic

nitration of a corresponding pyridine precursor. The general principle relies on treating a

substituted pyridine, such as 2-hydroxy-4-methylpyridine, with a strong nitrating agent,

commonly a mixture of concentrated nitric acid and sulfuric acid.[6][7][8] The sulfuric acid acts

as a catalyst, protonating the nitric acid to generate the highly electrophilic nitronium ion

(NO₂⁺), which then attacks the electron-rich pyridine ring. The position of nitration is directed by

the existing substituents on the ring.
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The reactivity of the final compound is largely governed by the electronic properties of its

substituents. The nitro group is strongly electron-withdrawing, which deactivates the pyridine

ring towards further electrophilic substitution but activates it for nucleophilic aromatic

substitution (SNAr), particularly at positions ortho and para to the nitro group.[9] This enhanced

reactivity is a cornerstone of its utility as a pharmaceutical intermediate.

Plausible Synthetic Pathway

2-Hydroxy-4-methylpyridine
(Starting Material)

2-Hydroxy-4-methyl-3-nitropyridine
(Final Product)

Electrophilic Nitration

Nitrating Agent
(HNO₃ / H₂SO₄)

Click to download full resolution via product page

Caption: A plausible synthetic route to 2-Hydroxy-4-methyl-3-nitropyridine.

Section 3: Applications in Research and Drug
Development
The primary value of 2-Hydroxy-4-methyl-3-nitropyridine lies in its role as a versatile

chemical building block. It is cited as a useful biochemical for proteomics research, suggesting

its potential use in developing probes or labels for studying proteins.[3]

More significantly, it serves as a key pharmaceutical intermediate.[10] Nitropyridine derivatives

are instrumental in constructing more complex heterocyclic systems that form the core of many

Active Pharmaceutical Ingredients (APIs). The inherent reactivity of compounds like 2-
Hydroxy-4-methyl-3-nitropyridine allows for strategic chemical modifications—such as

nucleophilic substitution of the hydroxyl group (after conversion to a better leaving group) or
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reduction of the nitro group to an amine—to build diverse molecular scaffolds.[9] This versatility

makes it a valuable precursor in the synthetic pathways of novel drug candidates.[11]

2-Hydroxy-4-methyl-3-nitropyridine
(Building Block)

Strategic Chemical Modification
(e.g., Reduction, Substitution)

Complex Heterocyclic Scaffolds

Active Pharmaceutical Ingredients (APIs)

Click to download full resolution via product page

Caption: Logical workflow from intermediate to Active Pharmaceutical Ingredient.

Section 4: Safety, Handling, and Storage
As with any laboratory chemical, proper safety and handling procedures are paramount. 2-
Hydroxy-4-methyl-3-nitropyridine is classified as a hazardous substance, primarily causing

skin, eye, and respiratory irritation.[1][12]

Table 2: GHS Hazard Information
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Category Information Source(s)

Pictogram GHS07 (Exclamation Mark) [2]

Signal Word Warning [1][2]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][12]

Key Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][12]

Recommended Handling Protocol
Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical

fume hood, to avoid inhalation of dust.[12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat. For operations that may generate

dust, a NIOSH-approved N95 dust mask is recommended.[1][12]

Handling Practices: Avoid all personal contact. Do not eat, drink, or smoke in the handling

area. Wash hands thoroughly after handling the substance.[12][13]

Spill Response: In case of a spill, avoid generating dust. Use dry clean-up procedures (e.g.,

sweeping or vacuuming with an explosion-proof vacuum) and place the material in a sealed

container for disposal.[13]
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Storage
Store the compound in a tightly closed container in a dry, well-ventilated place.[2][12] Keep it

away from incompatible materials such as strong oxidizing agents.[14]

Conclusion
2-Hydroxy-4-methyl-3-nitropyridine is more than a compound defined by its molecular weight

of 154.12 g/mol . It is a strategically designed chemical intermediate whose value is unlocked

through its distinct pattern of reactivity. For researchers and drug development professionals, it

represents a versatile tool for the synthesis of novel heterocyclic structures and potential APIs.

A thorough understanding of its properties, synthesis, and safe handling protocols is essential

for harnessing its full potential in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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